NGB 2904 hydrochloride
Overview
Description
NGB 2904 hydrochloride is a potent, selective, orally active, and brain-penetrated antagonist of the dopamine D3 receptor . It has a Ki of 1.4 nM and shows selectivity for D3 over D2, 5-HT2, α1, D4, D1, and D5 receptors .
Molecular Structure Analysis
The molecular weight of NGB 2904 hydrochloride is 530.92 g/mol. Its molecular formula is C28H30Cl3N3O . The SMILES string representation of its structure isO=C(C1=CC(CC2=C3C=CC=C2)=C3C=C1)NCCCCN4CCN(C5=CC=CC(Cl)=C5Cl)CC4.[H]Cl . Physical And Chemical Properties Analysis
NGB 2904 hydrochloride is a white to tan powder . It is soluble in DMSO at a concentration of ≥25 mg/mL .Scientific Research Applications
Dopamine D3 Receptor Antagonist
NGB 2904 is a potent and selective dopamine D3 receptor antagonist . It has a high binding affinity (1.4 nM) at the hD3 receptor with 150-fold selectivity for primate D3 receptors over primate D2L receptors .
Inhibition of Dopamine D3 Receptor Function
The inhibition of dopamine D3 receptor function by NGB 2904 increases spontaneous locomotor activity in rodents .
Attenuation of Rewarding Effects of Drugs
NGB 2904 has been found to attenuate the rewarding effects of drugs such as cocaine and methamphetamine .
Cell Signaling Studies
NGB 2904 hydrochloride may be used in cell signaling studies .
Inhibition of Quinpirole-Stimulated Mitogenesis
NGB 2904 potently inhibits quinpirole-stimulated mitogenesis .
Attenuation of Drug-Seeking Behavior
NGB 2904 attenuates cocaine- and stress-induced reinstatement of drug-seeking behavior in rats .
Increase in Spontaneous Locomotion
NGB 2904 has been found to increase spontaneous locomotion in mice .
Increase in Amphetamine-Stimulated Locomotion
NGB 2904 also increases amphetamine-stimulated locomotion in mice .
Mechanism of Action
Target of Action
NGB 2904 hydrochloride is a potent, selective, orally active, and brain-penetrated antagonist of the dopamine D3 receptor . It shows selectivity for D3 over D2, 5-HT2, α1, D4, D1, and D5 receptors . The dopamine D3 receptor is a primary target of NGB 2904 hydrochloride .
Mode of Action
NGB 2904 hydrochloride interacts with its primary target, the dopamine D3 receptor, by acting as an antagonist . This means it binds to the receptor and blocks its activation by dopamine. It potently antagonizes mitogenesis stimulated by quinpirole .
Biochemical Pathways
The dopamine D3 receptor is part of the dopaminergic system, which plays a critical role in the reward system of the brain . By blocking the D3 receptor, NGB 2904 hydrochloride can inhibit the rewarding effects of substances like cocaine and methamphetamine .
Result of Action
By acting as a D3 receptor antagonist, NGB 2904 hydrochloride can attenuate the rewarding effects of cocaine and methamphetamine . It also increases spontaneous and amphetamine-stimulated locomotion . These effects suggest that NGB 2904 hydrochloride could potentially be used in the treatment of addiction .
Future Directions
NGB 2904 hydrochloride has potential in controlling motivation for drug-taking behavior or relapse to drug-seeking behavior, but may have a limited role in antagonizing the acute rewarding effects produced by cocaine or other addictive drugs . It may also act as a useful tool to study the role of D3 receptors in drug addiction .
properties
IUPAC Name |
N-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl]-9H-fluorene-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29Cl2N3O.ClH/c29-25-8-5-9-26(27(25)30)33-16-14-32(15-17-33)13-4-3-12-31-28(34)21-10-11-24-22(19-21)18-20-6-1-2-7-23(20)24;/h1-2,5-11,19H,3-4,12-18H2,(H,31,34);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFIWYJNBKGCVFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCCNC(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3)C5=C(C(=CC=C5)Cl)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H30Cl3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00940417 |
Source
|
| Record name | N-{4-[4-(2,3-Dichlorophenyl)piperazin-1-yl]butyl}-9H-fluorene-2-carboximidic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00940417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
530.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
NGB 2904 hydrochloride | |
CAS RN |
189060-98-8 |
Source
|
| Record name | N-{4-[4-(2,3-Dichlorophenyl)piperazin-1-yl]butyl}-9H-fluorene-2-carboximidic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00940417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-[(2S,3R)-3-hydroxy-4-[[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-[4-(3-morpholin-4-ylpropoxy)phenyl]butyl]amino]-1-phenylbutan-2-yl]carbamate](/img/structure/B60547.png)
